1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine

• Molecular Formula: C14H15F3N4S
• Molecular Weight: 328.36 g/mol
• IUPAC Name: 2-methyl-5-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C14H15F3N4S/c1-10-18-19-13(22-10)21-7-5-20(6-8-21)12-4-2-3-11(9-12)14(15,16)17/h2-4,9H,5-8H2,1H3
• InChI Key: YFHIMOICDIBPTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F

Description

1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine is a heterocyclic compound that features a thiadiazole ring fused with a piperazine moiety

Preparation Methods

The synthesis of 1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine typically involves the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring is synthesized through the cyclization of appropriate thiosemicarbazide derivatives under acidic or basic conditions.

Introduction of the Piperazine Moiety: The piperazine ring is introduced via nucleophilic substitution reactions, where the thiadiazole derivative reacts with a piperazine compound in the presence of a suitable base.

Trifluoromethylation: The trifluoromethyl group is introduced using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonic acid under controlled conditions.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often employing continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of thiols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the thiadiazole or piperazine rings are replaced by other substituents.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and temperature control (e.g., reflux conditions).

Scientific Research Applications

1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine has a wide range of scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial, anticancer, and anti-inflammatory properties.

Material Science: It is used in the development of advanced materials, such as polymers and nanocomposites, due to its unique electronic and structural properties.

Biological Studies: The compound is studied for its interactions with biological macromolecules, including proteins and nucleic acids, to understand its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to enzymes and receptors, modulating their activity and leading to various biological effects.

Pathways Involved: It influences signaling pathways related to cell proliferation, apoptosis, and inflammation, contributing to its therapeutic potential.

Comparison with Similar Compounds

1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine can be compared with other similar compounds, such as:

1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-phenylpiperazine: Lacks the trifluoromethyl group, resulting in different electronic properties and biological activity.

1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(chloromethyl)phenyl]piperazine: Contains a chloromethyl group instead of trifluoromethyl, leading to variations in reactivity and applications.

The uniqueness of 1-(5-Methyl-1,3,4-thiadiazol-2-yl)-4-[3-(trifluoromethyl)phenyl]piperazine lies in its trifluoromethyl group, which imparts distinct electronic and steric effects, enhancing its potential in various scientific and industrial applications.